Cas no 1346521-27-4 (Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate)

Tert-Butyl 5-(Trifluoromethoxy)-1H-indazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a trifluoromethoxy substituent, enhancing stability and reactivity in synthetic pathways. The Boc group facilitates selective deprotection under mild acidic conditions, making it valuable for stepwise indazole functionalization. The trifluoromethoxy moiety contributes to improved lipophilicity and metabolic stability, often desirable in bioactive molecules. This compound is particularly useful in the preparation of heterocyclic scaffolds, offering a balance of steric protection and synthetic flexibility for advanced derivatization. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial applications.

Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate structure

1346521-27-4 structure

Product Name:Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate

CAS No:1346521-27-4

MF:C₁₃H₁₃F₃N₂O₃

MW:302.249133825302

MDL:MFCD20481820

CID:1235966

PubChem ID:71299640

Update Time:2025-06-07

Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 5-(trifluoromethoxy)indazole-1-carboxylate
- tert-Butyl 5-(trifluoromethoxy)-1H-indazole-1-carboxylate
- CS-0314272
- PS-7122
- tert-Butyl5-(trifluoromethoxy)-1H-indazole-1-carboxylate
- WDC52127
- 1346521-27-4
- MFCD20481820
- AKOS025393469
- 5-(Trifluoromethoxy)-1H-indazole, N1-BOC protected
- Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate
- MDL： MFCD20481820
- Inchi： 1S/C13H13F3N2O3/c1-12(2,3)21-11(19)18-10-5-4-9(20-13(14,15)16)6-8(10)7-17-18/h4-7H,1-3H3
- InChI Key： BWWMSZUCQJXCLB-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC2=C(C=NN2C(=O)OC(C)(C)C)C=1)(F)F

Computed Properties

Exact Mass: 302.08782677g/mol
Monoisotopic Mass: 302.08782677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 53.4Å²

Tert-Butyl 5-(Trifluoromethoxy)-1h-Indazole-1-Carboxylate Pricemore >>

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